Beta propiolactones
Beta Propiolactones are a class of organic compounds characterized by the presence of a lactone ring attached to a beta-carbon atom in an R group, typically a lower alkyl or other hydrocarbon group. These compounds are versatile and exhibit a range of potential applications due to their structural diversity.
Structurally, Beta propiolactones can be synthesized through various methods including ring-opening reactions of alpha,beta-unsaturated esters or lactones. Their chemical stability, reactivity, and solubility properties make them valuable in the pharmaceutical and cosmetic industries. In pharmaceuticals, they are often used as intermediates for drug synthesis due to their ability to participate in Friedel-Crafts alkylation reactions. Additionally, these compounds have found applications in the development of surfactants and emulsifiers owing to their hydrophilic-lipophilic balance.
In cosmetics, Beta propiolactones can serve as stabilizers or solubilizing agents for active ingredients, ensuring their effective delivery into skin tissues. However, it's important to note that handling these chemicals requires appropriate safety measures due to potential irritancy and toxicity concerns.
Overall, the unique chemical structure of Beta propiolactones makes them indispensable in various fields of organic synthesis and material science.

Structure | Chemical Name | CAS | MF |
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2-Oxetanone, 3-methyl-3-propyl- | 16230-68-5 | C7H12O2 |
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2-Oxetanone, 3-methyl-4-(1,3,5,7-tetramethyloctyl)-, (3R,4R)- | 845639-46-5 | C16H30O2 |
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3-(hydroxymethyl)-3-methyloxetan-2-one | 45511-67-9 | C5H8O3 |
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Vibralactone; 4'-Hydroxy | 1186296-07-0 | C12H16O4 |
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393091-06-0 | C11H8Cl4O2 | |
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b-Propiolactone | 57-57-8 | C3H4O2 |
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2-Oxetanone,4-(1-methylethyl)- | 10359-02-1 | C6H10O2 |
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(R)-β-Butyrolactone | 32082-74-9 | C4H6O2 |
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2-Oxetanone, 3,3,4,4-tetramethyl- | 10008-69-2 | C7H12O2 |
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2-OXETANONE, 3-METHYL-4-(1,3,5-TRIMETHYLOCTYL)-, (3R,4R)- | 845639-47-6 | C15H28O2 |
Related Literature
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D. V. Steglenko,V. I. Minkin,A. I. Matern RSC Adv., 2016,6, 77834-77840
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R. Ghoreishi,G. J. Suppes RSC Adv., 2015,5, 68361-68368
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Ken-ichi Inoue,Ryoji Kusaka,Shu-hei Urashima,Antonio Tsuneshige Phys. Chem. Chem. Phys., 2017,19, 10292-10300
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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